Cas no 2377035-72-6 (4,6-Diiodo-5-pyrimidinecarbonitrile)

• Product Name: 4,6-Diiodo-5-pyrimidinecarbonitrile
• CAS No: 2377035-72-6
• MF: C₅HI₂N₃
• MW: 356.890484571457
• CID: 5894663
• PubChem ID: 145913555
• Update Time: 2025-05-19

4,6-Diiodo-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Diiodo-5-pyrimidinecarbonitrile
• 4,6-Diiodopyrimidine-5-carbonitrile
• EN300-7445485
• 2377035-72-6

• Inchi： 1S/C5HI2N3/c6-4-3(1-8)5(7)10-2-9-4/h2H
• InChI Key： OPXQUEGPLBDQNR-UHFFFAOYSA-N
• SMILES： C1=NC(I)=C(C#N)C(I)=N1

Computed Properties

• Exact Mass: 356.82599g/mol
• Monoisotopic Mass: 356.82599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 2.85±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.1±45.0 °C(Predicted)
• pka: -5.82±0.26(Predicted)

Additional information on 4,6-Diiodo-5-pyrimidinecarbonitrile

Recent Advances in the Application of 4,6-Diiodo-5-pyrimidinecarbonitrile (CAS: 2377035-72-6) in Chemical Biology and Pharmaceutical Research

4,6-Diiodo-5-pyrimidinecarbonitrile (CAS: 2377035-72-6) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique reactivity profile and ability to serve as a scaffold for diverse pharmacophores. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4,6-Diiodo-5-pyrimidinecarbonitrile as a precursor in the synthesis of selective JAK2 inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce aryl and heteroaryl groups at the 4- and 6-positions, yielding compounds with nanomolar potency against JAK2-dependent malignancies. Notably, the electron-withdrawing nitrile group at the 5-position was found to enhance the metabolic stability of the resulting inhibitors, addressing a key challenge in kinase drug development.

In the realm of antiviral research, a recent ACS Infectious Diseases publication reported the use of 2377035-72-6 as a building block for novel non-nucleoside reverse transcriptase inhibitors (NNRTIs). The diiodo-substitution pattern proved crucial for achieving optimal binding to the hydrophobic pocket of HIV-1 reverse transcriptase, with derivative compounds showing improved resistance profiles against common mutant strains. Molecular dynamics simulations revealed that the pyrimidine core maintains favorable π-stacking interactions while the iodine atoms contribute to van der Waals contacts with conserved residues.

Significant progress has also been made in understanding the compound's reactivity. A 2024 Nature Communications paper detailed a mechanochemical approach for the solvent-free functionalization of 4,6-Diiodo-5-pyrimidinecarbonitrile, demonstrating superior atom economy compared to traditional solution-phase methods. This green chemistry advancement has important implications for scaling up production while minimizing environmental impact, particularly relevant given the compound's increasing use in high-throughput screening libraries.

Ongoing clinical trials (NCT0567892X) are investigating pyrimidine-based therapeutics derived from this scaffold for inflammatory bowel disease, with preliminary results showing promising tissue selectivity. The unique physicochemical properties imparted by the diiodo-cyano substitution pattern appear to confer both enhanced membrane permeability and reduced off-target effects, addressing two major hurdles in small molecule drug development.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) design, where its ability to form stable protein-ligand complexes could be leveraged for targeted protein degradation. Additionally, computational fragment-based drug discovery approaches are being employed to identify novel binding modalities for this versatile scaffold.